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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397

For immediate reference, 3-Ethoxyaniline is a hazardous chemical requiring specialized
disposal procedures. Under no circumstances should it be disposed of down the drain or in
regular waste streams. This guide provides essential safety and logistical information for the
proper management and disposal of 3-Ethoxyaniline waste in a laboratory setting, ensuring
the safety of personnel and compliance with environmental regulations.

Hazard Profile and Immediate Safety Precautions

3-Ethoxyaniline is classified as a toxic substance that can be harmful if swallowed, inhaled, or
comes into contact with skin.[1] It may also cause irritation and has the potential for long-term
health effects with repeated exposure.[1] Immediate safety precautions are paramount when
handling this chemical for disposal.

Personal Protective Equipment (PPE): Before handling 3-Ethoxyaniline waste, all personnel
must be equipped with the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a
respirator with an appropriate filter (e.qg., type ABEK) should be used.
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Ethoxyaniline, critical for
understanding its physical properties and hazard potential.

Property Value Source

CAS Number 621-33-0 Sigma-Aldrich
Molecular Formula C8H11NO PubChem[1]
Molar Mass 137.18 g/mol PubChem[1]
Density 1.032 g/mL at 25 °C Sigma-Aldrich
Boiling Point 248 °C Sigma-Aldrich
Flash Point 113 °C (closed cup) Sigma-Aldrich

Step-by-Step Disposal Protocol

This protocol details the immediate operational steps for the safe segregation, storage, and
disposal of 3-Ethoxyaniline waste generated in a laboratory.

3.1. Waste Segregation and Collection:

o Waste Stream: All materials contaminated with 3-Ethoxyaniline, including unused product,
solutions, and contaminated consumables (e.g., pipette tips, gloves, absorbent paper), must
be collected as hazardous waste.

e Waste Container: Use a designated, leak-proof, and chemically compatible container for
liquid waste. For solid waste, use a clearly labeled, sealed bag or container. Ensure the
container is kept closed when not in use.

3.2. Labeling:

o Clear Identification: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name, "3-Ethoxyaniline."

e Hazard Symbols: Affix appropriate hazard symbols (e.g., toxic).
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» Date of Accumulation: Mark the date when the first piece of waste is placed in the container.

3.3. Temporary Storage in the Laboratory:

Designated Area: Store the waste container in a designated satellite accumulation area
within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

Ventilation: Ensure the storage area is well-ventilated.

Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, acids, acid chlorides, and acid anhydrides.[2]

3.4. Spill Management: In the event of a spill, follow these steps:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel and restrict

access.
Ventilate: Increase ventilation to the area.
Absorb: For small spills, use an inert absorbent material to contain the liquid.

Collect: Carefully collect the absorbent material and any contaminated debris into a
designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap
and water.[1] All cleaning materials must also be disposed of as hazardous waste.

3.5. Final Disposal:

» Professional Disposal Service: Arrange for the collection and disposal of the hazardous
waste through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal company.[3]

e Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste
disposal are strictly followed.
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Disposal Workflow Diagram

The following diagram illustrates the logical flow of the 3-Ethoxyaniline disposal procedure.
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Caption: Workflow for the safe disposal of 3-Ethoxyaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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